Cas no 317830-29-8 (3-(1S)-1-Aminoethylaniline)

3-(1S)-1-Aminoethylaniline structure
3-(1S)-1-Aminoethylaniline structure
Product Name:3-(1S)-1-Aminoethylaniline
CAS No:317830-29-8
MF:C8H12N2
MW:136.194281578064
MDL:MFCD06761850
CID:304007
PubChem ID:40637894
Update Time:2024-10-31

3-(1S)-1-Aminoethylaniline Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(1-AMINOETHYL)BENZENAMINE
    • (S)-3-(1-Aminoethyl)aniline
    • (S)-1-(3-Aminophenyl)-1-aminoethane
    • 3-[(1S)-1-aminoethyl]aniline
    • Benzenemethanamine,3-amino-a-methyl-, (aS)-
    • (S)-3-(1-AMINOETHYL)BENZENAMINE
    • 3-[(1S)-1-azanylethyl]aniline
    • CTK8E2379
    • SureCN3476361
    • AKOS006293406
    • AKOS015840117
    • SS-4879
    • SCHEMBL3476361
    • MBWYRMCXWROJMP-LURJTMIESA-N
    • AM9281
    • A820991
    • CS-0000318
    • EN300-6965876
    • 317830-29-8
    • BCP25713
    • MFCD06761850
    • 3-(1S)-1-Aminoethylaniline
    • MDL: MFCD06761850
    • Inchi: 1S/C8H12N2/c1-6(9)7-3-2-4-8(10)5-7/h2-6H,9-10H2,1H3/t6-/m0/s1
    • InChI Key: MBWYRMCXWROJMP-LURJTMIESA-N
    • SMILES: N[C@@H](C)C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 136.10000
  • Monoisotopic Mass: 136.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04000
  • LogP: 2.57000

3-(1S)-1-Aminoethylaniline Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(1S)-1-Aminoethylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZW814-200mg
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